BENGH@ Methodological & Application

Check Availability & Pricing

YL5084 solubility and stock solution preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: YL5084

cat. No.: B10856294

Application Notes and Protocols for YL5084

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed information on the solubility of YL5084, protocols for the
preparation of stock solutions, and an overview of its mechanism of action within the relevant
signaling pathway.

Introduction to YL5084

YL5084 is a novel and potent covalent inhibitor of c-Jun N-terminal kinase (JNK), with
selectivity for INK2 and JNK3 over JNK1.[1][2] It functions by forming a covalent bond with
Cys116 of INK2.[3][4] Research has shown that YL5084 can induce apoptosis and exhibits
antiproliferative effects in a INK2-independent manner in certain cancer cell lines, suggesting
the possibility of additional biological targets.[1][2][3][4]

Physicochemical and Solubility Data

Proper handling and storage of YL5084 are crucial for maintaining its integrity and activity. The
following tables summarize its key physicochemical properties, solubility, and recommended
storage conditions.

Table 1: Physicochemical Properties of YL5084
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Property Value

CAS Number 2440199-73-3
Molecular Formula Cs35H36NsO2
Molecular Weight 600.73 g/mol
Appearance Solid Powder

Table 2: Solubility of YL5084

Solvent Solubility Notes
Primary recommended solvent
DMSO 10 mM ]
for stock solutions.
Expected to be low. Small-
Ethanol Data not available scale solubility tests are
recommended.
Water Data not available Expected to be low.
PBS (pH 7.4) Data not available Expected to be low.

Note: While specific quantitative solubility data for solvents other than DMSO is not readily
available, it is advisable to test the solubility of YL5084 in small volumes of alternative solvents
if your experimental design requires it.

Table 3: Storage and Stability of YL5084

Form Storage Temperature Stability
Solid Powder -20°C 3 years
4°C 2 years

In Solvent (DMSO) -80°C 6 months
-20°C 1 month
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Experimental Protocols
Preparation of a 10 mM YL5084 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of YL5084 in DMSO.
Materials:

e YL5084 solid powder (MW: 600.73 g/mol )

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

o Pipettes and sterile filter tips

Procedure:

e Aseptic Technique: Perform all steps in a clean and sterile environment, such as a laminar
flow hood, to prevent contamination.

e Weighing YL5084:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out the desired amount of YL5084 powder. For example, to prepare 1 mL
of a 10 mM stock solution, weigh out 0.60073 mg of YL5084 (or a larger, more accurately
weighable amount for a larger volume, e.g., 6.01 mg for 10 mL).

 Dissolving in DMSO:

o Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing
the weighed YL5084. For a 10 mM solution with 0.60073 mg of YL5084, add 100 pL of
DMSO. For 6.01 mg, add 1 mL of DMSO.
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¢ Solubilization:

o Cap the tube securely.

o Vortex the solution until the YL5084 is completely dissolved. Gentle warming in a 37°C
water bath can be used to aid dissolution if necessary. Ensure the solution is clear and
free of any visible particulates.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).
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Workflow for YL5084 Stock Solution Preparation.

Mechanism of Action and Signaling Pathway

YL5084 is an inhibitor of JNK, a key component of the Mitogen-Activated Protein Kinase
(MAPK) signaling pathway. This pathway is crucial in regulating a wide range of cellular
processes, including inflammation, apoptosis, cell differentiation, and proliferation. The JNK
signaling cascade is typically activated by stress stimuli such as inflammatory cytokines, UV
radiation, and heat shock. Upon activation, a series of phosphorylation events leads to the
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activation of transcription factors, most notably c-Jun, which in turn regulates the expression of
genes involved in various cellular responses. By inhibiting JNK, YL5084 can modulate these
downstream cellular events.

It is important to note that while YL5084 shows selectivity for INK2/3, it may have off-target
effects.[1][2] The observation of INK2-independent antiproliferative effects suggests that
YL5084 might interact with other cellular targets, a factor to consider in the interpretation of
experimental results.
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YL5084 Inhibition of the JNK Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Prediction of aqueous solubility of organic compounds using a quantitative structure-
property relationship - PubMed [pubmed.ncbi.nim.nih.gov]

o 2. Computational prediction of drug solubility in water-based systems: Qualitative and
guantitative approaches used in the current drug discovery and development setting - PMC
[pmc.ncbi.nlm.nih.gov]

e 3. benchchem.com [benchchem.com]

e 4. Ethanol-based solubility-enabling oral drug formulation development: Accounting for the
solubility-permeability interplay - PubMed [pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [YL5084 solubility and stock solution preparation].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856294+#y15084-solubility-and-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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